Cas no 62327-56-4 (1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide)

1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide structure
62327-56-4 structure
Product Name:1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide
CAS No:62327-56-4
MF:C7H15PS3
MW:226.362758874893
CID:449208
PubChem ID:23413552
Update Time:2025-04-19

1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dithiaphosphorinane, 2-(1,1-dimethylethyl)-, 2-sulfide
    • 2-tert-butyl-2-sulfanylidene-1,3,2λ<sup>5</sup>-dithiaphosphinane
    • 2-tert-Butyl-1,3,2lambda~5~-dithiaphosphinane-2-thione
    • DTXSID00633635
    • 62327-56-4
    • Inchi: 1S/C7H15PS3/c1-7(2,3)8(9)10-5-4-6-11-8/h4-6H2,1-3H3
    • InChI Key: DPPUXHLVUZILAK-UHFFFAOYSA-N
    • SMILES: S1CCCSP1(C(C)(C)C)=S

Computed Properties

  • Exact Mass: 226.00755
  • Monoisotopic Mass: 226.00735100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 82.7Ų

Experimental Properties

  • PSA: 0
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